Cas no 1823916-88-6 (6-(Trifluoromethyl)imidazo[2,1-b]thiazole-5-carbonitrile)
6-(Trifluoromethyl)imidazo[2,1-b]thiazole-5-carbonitrile is a heterocyclic compound featuring a fused imidazo[2,1-b]thiazole core with a trifluoromethyl group and a nitrile substituent. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the nitrile moiety offers versatility for further functionalization. Its rigid bicyclic framework contributes to high binding affinity in target interactions, particularly in kinase inhibition and antimicrobial applications. The compound’s well-defined synthetic route ensures consistent purity and scalability, supporting its use as a key intermediate in drug discovery. Its stability under various conditions further underscores its utility in diverse chemical transformations.
![6-(Trifluoromethyl)imidazo[2,1-b]thiazole-5-carbonitrile structure](https://ossimg.kuujia.com/scimg/1824000/1823916-88-6x500.png)
1823916-88-6 structure
Product Name:6-(Trifluoromethyl)imidazo[2,1-b]thiazole-5-carbonitrile
CAS No:1823916-88-6
MF:C7H2F3N3S
MW:217.1710896492
CID:4820508
Update Time:2025-06-07
6-(Trifluoromethyl)imidazo[2,1-b]thiazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 6-(Trifluoromethyl)imidazo[2,1-b]thiazole-5-carbonitrile
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- Inchi： 1S/C7H2F3N3S/c8-7(9,10)5-4(3-11)13-1-2-14-6(13)12-5/h1-2H
- InChI Key： HLPZSXIHAGDYOL-UHFFFAOYSA-N
- SMILES： S1C=CN2C1=NC(C(F)(F)F)=C2C#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 284
- XLogP3: 2.8
- Topological Polar Surface Area: 69.3
6-(Trifluoromethyl)imidazo[2,1-b]thiazole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059004533-1g |
6-(Trifluoromethyl)imidazo[2,1-b]thiazole-5-carbonitrile |
1823916-88-6 | 95% | 1g |
$1042.32 | 2023-09-02 |
6-(Trifluoromethyl)imidazo[2,1-b]thiazole-5-carbonitrile Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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